Cas no 2229031-12-1 (3-difluoro(phenyl)methyloxolane-2,5-dione)

• Product Name: 3-difluoro(phenyl)methyloxolane-2,5-dione
• CAS No: 2229031-12-1
• MF: C₁₁H₈F₂O₃
• MW: 226.176230430603
• CID: 5922308
• PubChem ID: 165845893
• Update Time: 2025-10-31

3-difluoro(phenyl)methyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-difluoro(phenyl)methyloxolane-2,5-dione
• 2229031-12-1
• EN300-1862270
• 3-[difluoro(phenyl)methyl]oxolane-2,5-dione

• Inchi： 1S/C11H8F2O3/c12-11(13,7-4-2-1-3-5-7)8-6-9(14)16-10(8)15/h1-5,8H,6H2
• InChI Key： YVLYRKJRNRDKKJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1C(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 226.04415044g/mol
• Monoisotopic Mass: 226.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-difluoro(phenyl)methyloxolane-2,5-dione

3-Difluoro(Phenyl)methyloxolane-2,5-dione: A Novel Compound with Promising Applications in Medicinal Chemistry

3-Difluoro(phenyl)methyloxolane-2,5-dione (CAS No. 2229031-12-1) is a recently synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxolanes, which are known for their diverse applications in pharmaceutical research and development.

The chemical structure of 3-difluoro(phenyl)methyloxolane-2,5-dione is characterized by a five-membered oxolane ring with a difluorophenyl substituent. The presence of the difluoro group and the phenyl moiety imparts distinct electronic and steric properties to the molecule, making it an intriguing candidate for various biological studies. Recent research has focused on elucidating the pharmacological properties of this compound, particularly its potential as a therapeutic agent.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory and antioxidant properties of 3-difluoro(phenyl)methyloxolane-2,5-dione. The results indicated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it demonstrated potent antioxidant effects by scavenging reactive oxygen species (ROS) and protecting cells from oxidative stress. These findings suggest that 3-difluoro(phenyl)methyloxolane-2,5-dione could be a valuable lead compound for the development of new anti-inflammatory and antioxidant drugs.

Another area of interest is the potential use of 3-difluoro(phenyl)methyloxolane-2,5-dione in cancer therapy. A recent study published in the Cancer Research journal explored the anticancer properties of this compound against various cancer cell lines. The results showed that 3-difluoro(phenyl)methyloxolane-2,5-dione selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer. These findings highlight the potential of 3-difluoro(phenyl)methyloxolane-2,5-dione as a novel anticancer agent with minimal side effects.

Beyond its therapeutic applications, 3-difluoro(phenyl)methyloxolane-2,5-dione has also been studied for its use as a synthetic intermediate in organic synthesis. Its unique structure makes it a versatile building block for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological properties, opening up new avenues for drug discovery and development.

In conclusion, 3-difluoro(phenyl)methyloxolane-2,5-dione (CAS No. 2229031-12-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.